1-(3-fluorophenyl)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-fluorophenyl)-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H20FN5O2/c1-26-18(10-19(25-26)14-4-3-7-23-11-14)12-24-21(29)15-8-20(28)27(13-15)17-6-2-5-16(22)9-17/h2-7,9-11,15H,8,12-13H2,1H3,(H,24,29)
• InChI Key: VQICFQPYEJFWQS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CN=CC=C2)CNC(=O)C3CC(=O)N(C3)C4=CC(=CC=C4)F
• Molecular Formula: C21H20FN5O2
• Molecular Weight: 393.4 g/mol

Description

1-(3-fluorophenyl)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H20FN5O2 and its molecular weight is 393.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and analytical characterization of novel compounds with complex structures, including the presence of pyrazole and carboxamide groups, have been extensively studied in recent years. These compounds are synthesized via various methods, including one-pot synthesis and regioselective reactions, to explore their chemical properties and potential applications in scientific research. Notable is the study on the synthesis and differentiation of research chemicals, showcasing the intricate methods used to identify and characterize novel compounds (McLaughlin et al., 2016).

Antimicrobial and Antimycobacterial Activities

Research on pyrimidine and pyrazole derivatives reveals their significance in medicinal chemistry, especially regarding their antimicrobial and antimycobacterial activities. These compounds are synthesized to evaluate their biological activities against various microbial strains, highlighting the potential for new therapeutic agents (Rathod & Solanki, 2018).

Cancer Research and Kinase Inhibition

The exploration of kinase inhibitors for cancer treatment has led to the development of compounds with potential therapeutic effects. These inhibitors target specific enzymes involved in cancer cell proliferation, indicating the role of novel synthetic compounds in oncology research (Schroeder et al., 2009).

Nonlinear Optical (NLO) Properties and Molecular Docking

Compounds with pyrazole and carboxamide motifs have been synthesized and analyzed for their nonlinear optical properties and potential in molecular docking studies. These studies provide insights into the electronic structures and photophysical properties, contributing to the development of materials with specific optical characteristics and applications in drug discovery (Jayarajan et al., 2019).